Cas no 1021090-29-8 (N-[6-({[(3-acetamidophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide)

• Product Name: N-[6-({[(3-acetamidophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide
• CAS No: 1021090-29-8
• MF: C₂₁H₁₉N₅O₃S
• MW: 421.472262620926
• CID: 5923813
• PubChem ID: 42138302
• Update Time: 2025-07-15

N-[6-({[(3-acetamidophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• N-[6-({[(3-acetamidophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide
• VU0636689-1
• 1021090-29-8
• AKOS024499427
• F5126-0046
• N-[6-[2-(3-acetamidoanilino)-2-oxoethyl]sulfanylpyridazin-3-yl]benzamide
• N-(6-((2-((3-acetamidophenyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)benzamide

• Inchi： 1S/C21H19N5O3S/c1-14(27)22-16-8-5-9-17(12-16)23-19(28)13-30-20-11-10-18(25-26-20)24-21(29)15-6-3-2-4-7-15/h2-12H,13H2,1H3,(H,22,27)(H,23,28)(H,24,25,29)
• InChI Key： RSWVVUDOSAZXBI-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(N=N1)NC(C1C=CC=CC=1)=O)CC(NC1=CC=CC(=C1)NC(C)=O)=O

Computed Properties

• Exact Mass: 421.12086066g/mol
• Monoisotopic Mass: 421.12086066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 138Ų

Additional information on N-[6-({[(3-acetamidophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide

N-[6-({[(3-Acetamidophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide (CAS No. 1021090-29-8): An Overview of Its Structure, Properties, and Applications

N-[6-({[(3-Acetamidophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide (CAS No. 1021090-29-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridazine ring, a benzamide moiety, and a sulfanyl group linked to an acetamidophenyl carbamoyl moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The molecular formula of N-[6-({[(3-acetamidophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide is C₂₁H₁₉N₅O₃S, with a molecular weight of approximately 417.46 g/mol. The compound's structure can be visualized as a combination of aromatic and heterocyclic rings, which are interconnected through functional groups that enhance its reactivity and biological interactions.

In recent years, the study of N-[6-({[(3-acetamidophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide has been driven by its potential as a lead compound in drug discovery. Research has focused on its pharmacological properties, including its ability to modulate specific biological targets such as enzymes, receptors, and ion channels. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, making it a promising candidate for the development of targeted therapies for various diseases.

The synthesis of N-[6-({[(3-acetamidophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide involves several steps, each carefully optimized to ensure high yield and purity. The process typically begins with the preparation of the key intermediates, such as the 3-acetamidophenyl carbamoyl methyl sulfide and the 6-bromopyridazine-3-carboxylic acid. These intermediates are then coupled using appropriate coupling reagents to form the final product. The synthetic route is designed to be scalable and suitable for industrial production.

The physicochemical properties of N-[6-({[(3-acetamidophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide have been extensively studied to understand its behavior in different environments. It is generally soluble in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but exhibits limited solubility in water. This property is crucial for its use in biological assays and formulation development.

In terms of biological activity, N-[6-({[(3-acetamidophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide has shown promising results in various preclinical studies. For example, it has demonstrated significant antiproliferative effects against cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action involves the inhibition of key signaling pathways that regulate cell growth and survival, such as the PI3K/AKT/mTOR pathway.

Beyond cancer research, this compound has also been investigated for its potential applications in neurodegenerative diseases. Studies have indicated that it can modulate the activity of certain enzymes involved in the pathogenesis of Alzheimer's disease, such as beta-secretase (BACE1). This makes it a potential therapeutic agent for slowing down disease progression and improving cognitive function.

The safety profile of N-[6-({[(3-acetamidophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide has been evaluated through extensive toxicity studies. These studies have shown that it is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, further clinical trials are necessary to confirm its safety and efficacy in humans.

In conclusion, N-[6-({[(3-acetamidophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide (CAS No. 1021090-29-8) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.